Cas no 2228047-69-4 (rac-(1R,3S)-3-(3,3-dimethylcyclohexyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-3-(3,3-dimethylcyclohexyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228047-69-4
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 5849258
• PubChem ID: 165659519
• Update Time: 2025-05-22

rac-(1R,3S)-3-(3,3-dimethylcyclohexyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-(3,3-dimethylcyclohexyl)-2,2-dimethylcyclopropan-1-amine
• 2228047-69-4
• EN300-1734928

• Inchi： 1S/C13H25N/c1-12(2)7-5-6-9(8-12)10-11(14)13(10,3)4/h9-11H,5-8,14H2,1-4H3/t9?,10-,11-/m0/s1
• InChI Key： VIJWTOLGTYFPFV-DVRYWGNFSA-N
• SMILES： N[C@@H]1C(C)(C)[C@H]1C1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 195.198699802g/mol
• Monoisotopic Mass: 195.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3S)-3-(3,3-dimethylcyclohexyl)-2,2-dimethylcyclopropan-1-amine

Racemic (1R,3S)-3-(3,3-Dimethylcyclohexyl)-2,2-Dimethylcyclopropan-1-Amine: A Comprehensive Overview

Racemic (1R,3S)-3-(3,3-Dimethylcyclohexyl)-2,2-Dimethylcyclopropan-1-Amine, also known by its CAS number 2228047-69-4, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and pharmacology. This compound is characterized by its cyclopropane ring system and the presence of multiple methyl groups, which contribute to its distinct physical and chemical properties. The molecule's stereochemistry is defined by the (1R,3S) configuration, which plays a crucial role in its biological activity and potential applications.

The synthesis of this compound involves a series of carefully designed reactions that highlight the importance of stereochemical control in organic synthesis. Researchers have employed various methodologies to construct the cyclopropane core, including ring-closing metathesis and other transition-metal-catalyzed reactions. The presence of the 3,3-dimethylcyclohexyl group adds to the molecule's complexity and provides additional sites for functionalization or further chemical modifications.

Recent studies have focused on the biological evaluation of this compound and its enantiomers. In particular, investigations into its pharmacokinetic properties have revealed promising results in terms of bioavailability and metabolic stability. These findings suggest that the compound could serve as a lead molecule in drug discovery efforts targeting specific therapeutic areas such as central nervous system disorders or inflammatory conditions.

The cyclopropane moiety in this compound is known for its ring strain and reactivity under certain conditions. This feature has led to explorations into its use as a building block in more complex molecular architectures. For instance, researchers have utilized this compound as an intermediate in the synthesis of bioactive molecules with potential applications in oncology and infectious disease treatment.

In addition to its pharmacological applications, this compound has also been studied for its potential in materials science. The rigid structure provided by the cyclopropane ring and the steric bulk introduced by the dimethyl groups make it an interesting candidate for applications in polymer chemistry or as a component in advanced materials with tailored mechanical properties.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent research has examined its behavior under various environmental conditions, including soil and aqueous systems. These studies aim to provide insights into its persistence and potential risks to ecosystems.

In conclusion, racemic (1R,3S)-3-(3,3-Dimethylcyclohexyl)-2,2-Dimethylcyclopropan-1-Amine (CAS 2228047-69-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and stereochemistry make it a valuable tool for researchers exploring new frontiers in organic synthesis, pharmacology, and materials science.